Cas no 2228638-72-8 (tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate
• CAS No: 2228638-72-8
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6319560
• PubChem ID: 165683413
• Update Time: 2025-05-23

tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate
• tert-butyl N-{1-[1-(2-aminoethyl)cyclobutyl]cyclohexyl}carbamate
• 2228638-72-8
• EN300-1883735

• Inchi： 1S/C17H32N2O2/c1-15(2,3)21-14(20)19-17(10-5-4-6-11-17)16(12-13-18)8-7-9-16/h4-13,18H2,1-3H3,(H,19,20)
• InChI Key： GPJYMTRLDYUKBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1(CCN)CCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate

tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate, identified by the CAS number 2228638-72-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclobutane ring and a cyclohexane ring, further substituted with an aminoethyl group. The molecule's structure contributes to its versatile properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The presence of the aminoethyl group introduces nucleophilic properties, while the cyclobutane ring adds rigidity to the molecule, enhancing its stability. These features make tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate a promising candidate for applications in drug delivery systems and polymer synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. These advancements are crucial for scaling up production to meet the demands of various industries.

The biological activity of tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its pharmacokinetic profile indicates favorable absorption and bioavailability, making it a strong candidate for further clinical evaluation.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its rigid structure and reactivity make it an ideal building block for constructing advanced polymers and nanomaterials. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for applications in sensors and drug delivery systems.

The environmental impact of synthesizing and using tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate has also been a focus of recent studies. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical manufacturing.

In conclusion, tert-butyl N-{1-1-(2-aminoethyl)cyclobutylcyclohexyl}carbamate is a multifaceted compound with diverse applications across various fields. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future innovations.